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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the vapor pressure

characteristics of Apiezon N grease, a critical parameter for its use in high-vacuum and

cryogenic applications. This document outlines the relationship between temperature and vapor

pressure, presents quantitative data in a structured format, and details the experimental

methodologies used for such measurements.

Introduction to Apiezon N Grease and its Vapor
Pressure
Apiezon N grease is a silicone-free, hydrocarbon-based vacuum grease widely recognized for

its exceptional performance in cryogenic applications and for its use in high-vacuum systems at

ambient temperatures.[1][2] A key physical property governing its suitability for these

applications is its extremely low vapor pressure. Vapor pressure is the pressure exerted by a

vapor in thermodynamic equilibrium with its condensed phases (solid or liquid) at a given

temperature in a closed system. In a high-vacuum environment, components with high vapor

pressure can outgas, contaminating the system and preventing the desired low pressures from

being reached. The low vapor pressure of Apiezon N grease makes it an ideal sealant and

thermal contact medium in such sensitive environments.[3][4]
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The vapor pressure of Apiezon N grease is temperature-dependent, decreasing significantly

as the temperature is lowered. The following table summarizes the vapor pressure of Apiezon
N grease at various temperatures, with the data at 20°C being widely cited and the other data

points being extrapolated from graphical representations provided by the manufacturer.

Temperature (°C) Vapor Pressure (Torr)

0 ~2 x 10⁻¹⁰

10 ~4 x 10⁻¹⁰

20 6 x 10⁻¹⁰[2][3][5]

30 ~1 x 10⁻⁹

40 ~2 x 10⁻⁹

50 ~5 x 10⁻⁹

Note: Values other than at 20°C are approximate and have been derived from the vapor

pressure curve.

Experimental Protocol for Vapor Pressure
Determination
The determination of the very low vapor pressures exhibited by materials like Apiezon N
grease requires specialized techniques. The ASTM E1194 standard test method, which

describes the gas saturation method, is a suitable and widely recognized procedure for

measuring the vapor pressure of low-volatility substances.[1][6][7]

Principle of the Gas Saturation Method
The gas saturation method involves passing a known volume of an inert carrier gas over the

substance under investigation at a constant temperature.[8] The carrier gas becomes saturated

with the vapor of the substance. The mass of the vaporized substance is then determined by

trapping it and measuring its quantity, typically using a sensitive analytical technique like gas

chromatography.
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Experimental Workflow
The following diagram illustrates the typical workflow for determining vapor pressure using the

gas saturation method.
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Experimental workflow for the gas saturation method.

Detailed Steps
Sample Preparation: A sample of Apiezon N grease is placed in a thermostated saturation

cell, which is maintained at a precise and constant temperature.

Gas Flow: A controlled and accurately measured flow of a dry, inert carrier gas (such as

nitrogen or argon) is passed through the saturation cell. The flow rate is kept low enough to

ensure that the gas becomes fully saturated with the vapor of the Apiezon N grease.

Vapor Trapping: The gas stream exiting the saturation cell, now containing the vapor of the

grease, is passed through a trap. This trap is typically a tube filled with a solid sorbent

material that quantitatively adsorbs the grease vapor.

Quantification: After a known volume of gas has passed through the system, the trapped

Apiezon N grease is desorbed from the sorbent (e.g., by thermal desorption) and analyzed

using a sensitive analytical instrument, such as a gas chromatograph with a flame ionization

detector (GC-FID). This provides the mass of the vaporized grease.

Calculation of Vapor Pressure: The vapor pressure (P) at the experimental temperature (T) is

calculated using the following equation, derived from the ideal gas law:

P = (m / M) * (RT / V)
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Where:

m is the mass of the trapped Apiezon N grease.

M is the molar mass of Apiezon N grease (an average value is used as it is a mixture).

R is the ideal gas constant.

T is the absolute temperature of the saturation cell.

V is the total volume of the carrier gas that has passed through the cell.

Temperature Variation: The experiment is repeated at several different temperatures to

establish the vapor pressure curve.

Relationship Between Temperature and Vapor
Pressure
The relationship between temperature and vapor pressure for Apiezon N grease is an inverse

one. As the temperature of the grease decreases, its vapor pressure also decreases

significantly. This is a fundamental principle for all substances and is described by the

Clausius-Clapeyron equation. For cryogenic applications, this property is particularly

advantageous, as the vapor pressure of Apiezon N grease becomes exceedingly low at

cryogenic temperatures, ensuring a high-quality vacuum is maintained.[4][9]

The following diagram illustrates this fundamental relationship.
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Logical relationship between temperature and vapor pressure.

This relationship underscores the importance of maintaining low temperatures when a very

high vacuum is required.

Conclusion
The extremely low vapor pressure of Apiezon N grease, particularly at cryogenic temperatures,

is a defining characteristic that makes it an indispensable material for a wide range of scientific

and industrial applications. Understanding its vapor pressure curve and the methodologies for

its determination is crucial for researchers and professionals working with high-vacuum and

cryogenic systems. The data and protocols presented in this guide provide a solid foundation

for the effective and appropriate use of Apiezon N grease in demanding environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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